Cas no 62161-64-2 (7-Octadecynal)

7-Octadecynal structure
7-Octadecynal structure
Product Name:7-Octadecynal
CAS No:62161-64-2
MF:C18H32O
MW:264.446085929871
CID:455888
PubChem ID:71389265
Update Time:2025-04-19

7-Octadecynal Chemical and Physical Properties

Names and Identifiers

    • 7-Octadecynal
    • octadec-7-ynal
    • DTXSID70811286
    • 62161-64-2
    • Inchi: 1S/C18H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h18H,2-10,13-17H2,1H3
    • InChI Key: XXPXNMUPOGDQSS-UHFFFAOYSA-N
    • SMILES: O=CCCCCCC#CCCCCCCCCCC

Computed Properties

  • Exact Mass: 264.24546
  • Monoisotopic Mass: 264.245315640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.